Cas no 854137-73-8 (4-Cyclopropyl-5-methyl-4h-1,2,4-triazole-3-thiol)

• Product Name: 4-Cyclopropyl-5-methyl-4h-1,2,4-triazole-3-thiol
• CAS No: 854137-73-8
• MF: C₆H₉N₃S
• MW: 155.220759153366
• MDL: MFCD07313348
• CID: 2194443
• PubChem ID: 4962551
• Update Time: 2025-05-23

4-Cyclopropyl-5-methyl-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-5-methyl-4h-1,2,4-triazole-3-thiol
• CS-0233815
• G36552
• DB-367716
• 854137-73-8
• AKOS009013144
• EJB13773
• EN300-13630
• 4-cyclopropyl-5-methyl-2H-1,2,4-triazole-3-thione
• 4-cyclopropyl-3-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
• 4-cyclopropyl-3-methyl-1H-1,2,4-triazole-5-thione
• Z90668291

• MDL： MFCD07313348
• Inchi： 1S/C6H9N3S/c1-4-7-8-6(10)9(4)5-2-3-5/h5H,2-3H2,1H3,(H,8,10)
• InChI Key： KJVFLHXDFPUMSN-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1C1CC1

Computed Properties

• Exact Mass: 155.05171847Da
• Monoisotopic Mass: 155.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-Cyclopropyl-5-methyl-4h-1,2,4-triazole-3-thiol

Introduction to 4-Cyclopropyl-5-methyl-4h-1,2,4-triazole-3-thiol (CAS No. 854137-73-8)

4-Cyclopropyl-5-methyl-4h-1,2,4-triazole-3-thiol is a compound with the CAS registry number 854137-73-8. This molecule belongs to the class of heterocyclic compounds and features a triazole ring with substituents that include a cyclopropyl group and a methyl group. The presence of the thiol (-SH) group at position 3 of the triazole ring adds unique chemical properties to this compound, making it of interest in various research and industrial applications.

The synthesis of 4-Cyclopropyl-5-methyl-4h-1,2,4-triazole-3-thiol involves multi-step organic reactions, often utilizing intermediates such as azo compounds or diazo salts. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound with higher yields and purity. Researchers have explored its reactivity under different conditions, revealing its potential as a building block for more complex molecules in medicinal chemistry.

One of the most promising applications of 4-Cyclopropyl-5-methyl-4h-1,2,4-triazole-3-thiol lies in its use as an intermediate in drug discovery. The triazole moiety is well-known for its ability to form stable bonds with other functional groups, making it a valuable component in the design of bioactive molecules. Studies have shown that this compound exhibits moderate to high binding affinity towards certain protein targets, suggesting its potential role in the development of therapeutic agents.

In addition to its role in pharmaceuticals, 4-Cyclopropyl-5-methyl-4h-1,2,4-triazole-3-thiol has also been investigated for its catalytic properties. The thiol group imparts redox activity to the molecule, which can be harnessed in catalytic cycles for organic transformations. Recent research has demonstrated its effectiveness as a catalyst in the oxidation and reduction of various substrates under mild conditions.

The physical properties of CAS No. 854137_73_8 include a melting point of approximately 160°C and a boiling point around 280°C under standard conditions. Its solubility profile shows moderate solubility in polar solvents such as water and ethanol, while it is less soluble in non-polar solvents like hexane and dichloromethane.

From an environmental perspective, the degradation pathways of 4-Cyclopropyl_5_methyl_4h_1_2_4_triazole_3_thiol have been studied to assess its potential impact on ecosystems. Research indicates that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less harmful byproducts.

In conclusion, CAS No. 854137_73_8, or 4_Cyclopropyl_5_methyl_4h_1_2_4_triazole_3_thiol, is a versatile compound with diverse applications across multiple fields. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas ranging from drug discovery to catalysis.